4-(4-Chlorophenyl)-1,3-dioxolan-2-one

• CAS: 122606-55-7

Core Science & Biosynthesis

Electronic and Steric Effects in 4-(4-Chlorophenyl)-1,3-dioxolan-2-one Derivatives: A Technical Guide

Executive Summary

4-(4-Chlorophenyl)-1,3-dioxolan-2-one (commonly referred to as 4-chlorostyrene carbonate) is a highly versatile five-membered cyclic carbonate. It serves as a critical intermediate in organic synthesis, particularly in the development of pharmaceutical precursors, polycarbonates, and advanced battery electrolytes[1]. The presence of the 4-chlorophenyl substituent at the C4 position of the dioxolan-2-one ring introduces a complex interplay of electronic and steric effects that dictate the molecule's reactivity, regioselectivity, and stability during catalytic transformations[2]. This guide provides an in-depth analysis of these effects, supported by field-proven methodologies and mechanistic visualizations.

Structural and Electronic Profiling

The 1,3-Dioxolan-2-one Core

The cyclic carbonate core is characterized by its planar, highly polar nature. The C2 carbon (the carbonyl carbon) is highly electrophilic due to the electron-withdrawing effect of the two adjacent ring oxygens. Meanwhile, the C4 and C5 carbons are susceptible to nucleophilic attack, with their relative reactivities heavily dependent on the substitution pattern[1].

Electronic Effects of the 4-Chlorophenyl Substituent

The 4-chlorophenyl group introduces a fascinating electronic dichotomy. The chlorine atom at the para position exerts an inductive electron-withdrawing effect (-I) through the sigma bond framework, while simultaneously being capable of resonance electron donation (+R) through its lone pairs.

The net effect is electron-withdrawing, as evidenced by its positive Hammett constant ( σp​=+0.23 ). This electronic withdrawal increases the electrophilicity of the C2 carbonyl and the benzylic C4 position. In transition-metal-catalyzed reactions—such as palladium-catalyzed asymmetric allylic aminations of vinyl derivatives—the 4-chlorophenyl group stabilizes the developing π -allyl metal intermediate through extended conjugation, though it slightly destabilizes transient carbocationic character compared to electron-donating groups like -OCH₃[3].

Steric Hindrance and Regioselectivity

The bulky 4-chlorophenyl ring dictates the regiochemical outcome of nucleophilic attacks.

• SN​2 Pathways : In standard bimolecular ring-opening reactions, the steric bulk heavily shields the C4 position. Consequently, incoming nucleophiles (such as amines or halides) are directed to the less hindered C5 methylene carbon[2].

• SN​1 Pathways : Under conditions that promote unimolecular cleavage (e.g., strong Lewis acid catalysis), the benzylic stabilization at C4 overcomes the steric penalty. The C-O bond at C4 weakens, leading to preferential functionalization at the benzylic position.

Regioselective pathways for the ring-opening of 4-(4-chlorophenyl)-1,3-dioxolan-2-one.

Quantitative Data Summary: Substituent Effects on Regioselectivity

The following table summarizes how different para-substituents on the C4-phenyl ring alter the electronic landscape and dictate the preferred site of nucleophilic attack during ring-opening and cycloaddition reactions.

Substituent at C4-Aryl	Hammett Constant ( σp​ )	Taft Steric Parameter ( Es​ )	Preferred Attack Site ( SN​2 / Base)	Preferred Attack Site ( SN​1 / Acid)
-H (Phenyl)	0.00	-1.24	C5 (Steric control)	C4 (Benzylic stabilization)
-CH₃ (Tolyl)	-0.17	-1.24	C5 (Steric control)	C4 (Enhanced benzylic stability)
-Cl (Chlorophenyl)	+0.23	-1.28	C5 (Steric control)	C4 (Moderate benzylic stability)
-OCH₃ (Anisyl)	-0.27	-0.55	C5 (Steric control)	C4 (Strong benzylic stability)

Mechanistic Workflows and Experimental Protocols

Protocol 1: Catalytic Synthesis via Atmospheric CO₂ Fixation

This protocol details the synthesis of 4-(4-chlorophenyl)-1,3-dioxolan-2-one from 2-(4-chlorophenyl)oxirane using a charge-containing thiourea and halide co-catalyst system[2].

Causality & Mechanism: The thiourea acts as a hydrogen-bond donor, activating the epoxide oxygen and increasing the electrophilicity of the ring carbons[2]. Because the 4-chlorophenyl group is sterically demanding, the iodide nucleophile (from TBAI) selectively attacks the less hindered C5 position. Carbon dioxide then inserts into the resulting halo-alkoxide intermediate, followed by an intramolecular cyclization that ejects the halide leaving group to form the cyclic carbonate[2].

Step-by-Step Methodology:

• Preparation : In a dry reaction vessel, charge 2-(4-chlorophenyl)oxirane (1.0 equiv), tetrabutylammonium iodide (TBAI, 1-5 mol%), and a charge-containing thiourea catalyst (1 mol%)[2].

• Atmosphere Control : Purge the vessel thoroughly with CO₂ gas. Maintain a constant atmospheric pressure (0.1 MPa) of CO₂ using a balloon or a continuous flow system[2].

• Reaction : Heat the neat mixture to 60 °C and stir continuously for 6 hours[2].

• Self-Validation (In-Process Control) : Monitor the reaction via Fourier-transform infrared (FTIR) spectroscopy. The protocol is self-validating: the complete disappearance of the epoxide C-O stretch (~1250 cm⁻¹) and the emergence of a strong, sharp cyclic carbonate C=O stretch (~1761–1790 cm⁻¹) confirm successful conversion[4].

• Final Verification : Purify via silica gel chromatography. Confirm the structure via ¹H NMR; the C4 benzylic proton will appear as a characteristic triplet at approximately δ 5.65 ppm[2].

Mechanism of CO2 insertion into 2-(4-chlorophenyl)oxirane to form the cyclic carbonate.

Protocol 2: Regioselective Aminolysis (Ring-Opening)

This protocol covers the ring-opening of the cyclic carbonate using primary amines to yield hydroxy-carbamates.

Causality & Mechanism: Primary amines act as hard nucleophiles and preferentially attack the highly electrophilic C2 carbonyl carbon rather than the C4 or C5 carbons[1]. The resulting tetrahedral intermediate collapses, cleaving the C-O bond. While the electron-withdrawing 4-chlorophenyl group slightly weakens the O-C4 bond, the steric bulk ensures that the thermodynamic product (cleavage of the O-C5 bond to form a secondary alcohol) is often outcompeted by kinetic cleavage depending on the solvent and temperature[1].

Step-by-Step Methodology:

• Preparation : Dissolve 4-(4-chlorophenyl)-1,3-dioxolan-2-one (1.0 equiv) in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Addition : Cool the solution to 0 °C using an ice bath. Add the primary amine (1.1 equiv) dropwise to control the exothermic attack at the C2 carbonyl.

• Reaction : Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2-4 hours.

• Self-Validation (In-Process Control) : The reaction validates itself visually and spectroscopically. In non-polar solvent mixtures, the highly hydrogen-bonded hydroxy-carbamate product will often precipitate. Spectroscopically, monitor the ¹³C NMR shift of the carbonyl carbon; the cyclic carbonate peak at ~155 ppm will disappear, replaced by an acyclic carbamate peak at ~158 ppm.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ‘Ring-expansion addition’ of epoxides using applied potential: an investigation of catalysts for atmospheric pressure carbon dioxide utilization - RSC Advances (RSC Publishing) DOI:10.1039/C4RA09837D [pubs.rsc.org]

Protocols & Analytical Methods

Advanced Application Note: Asymmetric Synthesis of Chiral 4-(4-Chlorophenyl)-1,3-dioxolan-2-one Enantiomers via Stereoretentive CO₂ Fixation

Strategic Rationale & Chemical Significance

The synthesis of enantiopure halogenated cyclic carbonates, specifically 4-(4-chlorophenyl)-1,3-dioxolan-2-one , represents a critical node in modern pharmaceutical development. This chiral scaffold serves as a highly reactive, electrophilic intermediate for the synthesis of beta-adrenergic blockers, chiral carbamates, and advanced biodegradable polycarbonates.

Historically, the synthesis of cyclic carbonates relied on the reaction of chiral diols with highly toxic phosgene derivatives (e.g., triphosgene or carbonyldiimidazole). As a Senior Application Scientist, I strongly advocate for the transition to a greener, atom-economical paradigm: the catalytic asymmetric cycloaddition of carbon dioxide (CO₂) to terminal epoxides. By utilizing a binary catalyst system comprising a chiral Co(III)-salen complex and a nucleophilic co-catalyst, we can achieve direct CO₂ fixation with perfect stereoretention .

Mechanistic Causality: The Binary Catalyst System

The success of this protocol hinges on the synergistic relationship between the (R,R)-Co(III)-salen(OAc) catalyst and Tetrabutylammonium bromide (TBAB) . The selection of these reagents is not arbitrary; it is dictated by the precise electronic and steric requirements of the transition state.

• Lewis Acid Activation : The Co(III) metal center acts as a potent Lewis acid. It selectively coordinates to the oxygen atom of the enantiopure starting material, (R)-2-(4-chlorophenyl)oxirane. This coordination withdraws electron density, specifically lowering the LUMO energy of the less sterically hindered terminal C–O bond.

• Nucleophilic Ring Opening : TBAB provides the bromide anion. The bulky tetrabutylammonium counterion prevents tight ion-pairing, ensuring the bromide remains "naked" and highly nucleophilic. The bromide attacks the activated terminal carbon, opening the epoxide to form a cobalt-coordinated alkoxide intermediate.

• Stereoretentive CO₂ Insertion : CO₂ inserts into the highly reactive Co–O bond, forming a hemicarbonate. Subsequent intramolecular ring closure displaces the bromide ion. Because the nucleophilic attack and subsequent displacement occur exclusively at the achiral terminal carbon (or via a double-inversion mechanism), the stereocenter at the internal carbon is perfectly preserved, yielding the cyclic carbonate with >99% enantiomeric excess (ee) [[1]]([Link]).

Figure 1: Mechanistic pathway of stereoretentive CO₂ cycloaddition via Co(III)-salen.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Visual and physical cues at each step ensure the reaction is proceeding as intended before moving to the next phase.

Phase 1: Catalyst Activation

Causality: Commercially available Co(II)-salen is catalytically inactive for this transformation and must be oxidized to the Co(III) state.

• Dissolve 0.5 mol% of (R,R)-Co(II)-salen complex in 5 mL of dichloromethane (CH₂Cl₂) in a flask open to the air.

• Add 1.0 mol% of glacial acetic acid.

• Stir at room temperature for 30 minutes.

• Validation Checkpoint : The solution will undergo a distinct color shift from bright red to dark brown, confirming the successful oxidation to the active (R,R)-Co(III)-salen(OAc) species. Remove the solvent under reduced pressure.

Phase 2: Reactor Setup & Cycloaddition

• Transfer the activated catalyst to a 50 mL stainless steel Parr autoclave.

• Add 10.0 mmol of enantiopure (R)-2-(4-chlorophenyl)oxirane and 0.5 mol% of TBAB.

• Seal the reactor. Purge the system by pressurizing with CO₂ to 0.5 MPa and carefully venting. Repeat this purge cycle three times to remove all atmospheric moisture and oxygen.

• Pressurize the reactor to 2.0 MPa with CO₂ and heat to 25 °C .

• Stir vigorously (800 rpm) for 24 hours.

• Validation Checkpoint : Monitor the pressure gauge. A steady pressure drop of approximately 0.2-0.3 MPa over the first 4 hours indicates active CO₂ consumption into the epoxide ring.

Phase 3: Purification & Characterization

• Vent the reactor slowly and dissolve the crude dark-brown mixture in ethyl acetate.

• Filter through a short pad of silica gel to remove the cobalt catalyst (the filtrate should be colorless).

• Concentrate the filtrate and purify via flash column chromatography (Hexane/EtOAc 70:30) to afford (R)-4-(4-chlorophenyl)-1,3-dioxolan-2-one as a colorless solid .

Figure 2: Self-validating experimental workflow for asymmetric cyclic carbonate synthesis.

Quantitative Data & Condition Optimization

To ensure maximum yield without compromising the enantiomeric purity, the reaction conditions must be tightly controlled. Elevated temperatures can lead to unwanted epimerization at the internal carbon, degrading the ee%. The table below summarizes the optimization landscape, demonstrating why the Co(III)-salen/TBAB system at ambient temperature is the gold standard.

Entry	Catalyst System	Co-Catalyst	Temp (°C)	Pressure (MPa)	Time (h)	Yield (%)	ee (%)
1	(R,R)-Co(III)-salen	TBAB	25	2.0	24	88	>99
2	(R,R)-Co(III)-salen	DMAP	25	2.0	24	82	98
3	(R,R)-Co(III)-salen	TBAB	60	2.0	12	94	85*
4	Metal-Free Thiourea	TBAI	60	0.1	12	90	95

*Note: Increasing the temperature to 60 °C accelerates the reaction but induces partial epimerization, dropping the ee to 85%. Recent advancements have also explored metal-free thiourea catalysts at atmospheric pressure, though chiral induction remains slightly inferior to the Co(III) system.

Analytical Validation Parameters

• ¹H NMR (400 MHz, CDCl₃) : δ = 4.29 (t, J = 8.0 Hz, 1H, CH₂), 4.77 (t, J = 8.0 Hz, 1H, CH₂), 5.64 (t, J = 8.0 Hz, 1H, CH), 7.32–7.42 (m, 4H, Ar-H). The distinct triplet at 5.64 ppm is the diagnostic signal for the methine proton of the cyclic carbonate ring.

• Chiral HPLC : Chiralcel OD-H column, Hexane/i-PrOH (90:10), flow rate 1.0 mL/min, UV detection at 220 nm. The (R)-enantiomer typically elutes first, clearly separated from the (S)-enantiomer trace.

Sources

• 1. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Catalyst TOF for 4-(4-Chlorophenyl)-1,3-dioxolan-2-one Production

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Subject: Troubleshooting and optimizing Turnover Frequency (TOF) in the CO₂ cycloaddition of 4-chlorostyrene oxide.

Welcome to the Technical Support Center. As a Senior Application Scientist, I have structured this guide to move beyond basic protocols and address the specific mechanistic bottlenecks you will encounter when synthesizing 4-(4-Chlorophenyl)-1,3-dioxolan-2-one. This cyclic carbonate presents unique steric and electronic challenges compared to standard aliphatic epoxides.

Mechanistic Workflow & Pathway Visualization

To troubleshoot TOF, we must first isolate where the catalytic cycle stalls. The diagram below maps the critical pathway, highlighting the rate-limiting ring-opening step where most catalyst systems experience a drop in turnover frequency.

Catalytic cycle of CO2 cycloaddition to 4-chlorostyrene oxide highlighting rate-limiting steps.

Troubleshooting FAQs

Q1: Why is my TOF significantly lower for 4-chlorostyrene oxide compared to standard terminal epoxides like propylene oxide? Analysis & Causality: The turnover frequency discrepancy is driven by a combination of steric hindrance and electronic deactivation. The para-chloro substituent on the phenyl ring exerts a strong electron-withdrawing inductive effect (-I). This competes with the resonance stabilization of the transition state, making the β -carbon less susceptible to nucleophilic attack. Furthermore, the steric bulk of the chlorophenyl group impedes optimal coordination geometry at the metal center 1. Actionable Protocol:

• Shift to High-Lewis-Acidity Metals: Transition from standard Zn or Co catalysts to Rare-Earth (RE) metals (e.g., Lanthanum complexes) or Group-13 metals (e.g., Gallium/Indium). These metals induce stronger polarization of the C-O bond 2.

• Optimize the Nucleophile: Ensure your co-catalyst is a highly nucleophilic halide. Tetrabutylammonium iodide (TBAI) drastically outperforms TBAB or TBAC because the larger iodide ion is more polarizable, making it a superior nucleophile for ring-opening and an excellent leaving group during the final ring-closure step 3.

Q2: How do I optimize the Lewis Acid to Lewis Base (Co-catalyst) ratio to maximize TOF without poisoning the catalyst? Analysis & Causality: The cycloaddition requires a delicate kinetic balance. A low Lewis Acid to Lewis Base (LA:LB) ratio starves the system of the nucleophiles needed for the rate-limiting ring-opening step. Conversely, an excessively high ratio (too much halide) leads to competitive binding, where the halide coordinates too strongly to the metal center, blocking epoxide coordination and resulting in catalyst poisoning 1. Actionable Protocol:

• For homogeneous Rare-Earth systems, maintain a strict 1:2 molar ratio of Metal to Halide (e.g., 0.3 mol% La-complex to 0.6 mol% TBAI) 3.

• For bifunctional heterogeneous catalysts (e.g., MOFs with integrated amine/halide sites), external co-catalysts can often be eliminated entirely. This prevents pore blockage and streamlines purification 4.

Q3: My heterogeneous catalyst (e.g., MOF or Silica-supported Salen) deactivates rapidly after 2-3 cycles. How do I maintain high TOF? Analysis & Causality: Deactivation in porous frameworks (like MOF-1 or silica-supported salophens) during 4-chlorostyrene oxide conversion usually stems from two issues: (1) Pore blockage by oligomeric polycarbonates (a side reaction competing with cyclic carbonate formation), and (2) Metal leaching exacerbated by trace moisture reacting with CO₂ to form carbonic acid 4, 5. Actionable Protocol:

• Substrate Pre-drying: Stir 4-chlorostyrene oxide over CaH₂ for 24 hours and distill under reduced pressure prior to use. Failure to dry the substrate can drop yields by over 40% due to catalyst degradation 3.

• Post-Reaction Wash: Wash the recovered heterogeneous catalyst with hot ethyl acetate to dissolve and clear any trapped oligomeric byproducts from the pores before initiating the next cycle 5.

Standardized Experimental Protocol: High-Pressure CO₂ Cycloaddition

To ensure a self-validating system, follow this standardized workflow for evaluating TOF. This protocol minimizes ambient moisture interference and standardizes mass transfer.

Step 1: Catalyst Preparation & Substrate Purification

• Dry 4-chlorostyrene oxide over CaH₂ and distill under vacuum. Store immediately in an argon-filled glovebox.

• Bake the chosen catalyst (e.g., Lanthanum polyphenolato complex or MOF) at 120°C under dynamic vacuum for 12 hours to remove coordinated water from the active metal sites.

Step 2: Reactor Loading (Inert Atmosphere)

• Inside the glovebox, charge a stainless-steel autoclave (equipped with a magnetic stirrer and pressure gauge) with the catalyst (e.g., 0.3 mol%).

• Add the co-catalyst (e.g., 0.6 mol% TBAI) if using a homogeneous system.

• Add 20.0 mmol of 4-chlorostyrene oxide. Note: Solvent-free (neat) conditions are strictly preferred to maximize substrate concentration, thereby driving up the TOF.

Step 3: Pressurization & Reaction

• Seal the autoclave tightly, remove it from the glovebox, and purge with CO₂ gas three times to displace argon.

• Pressurize the reactor to the target CO₂ pressure (e.g., 1 bar for highly active RE catalysts, or 10 bar for standard salens).

• Heat the reactor to the target temperature (e.g., 25°C - 80°C) using a thermostatically controlled oil bath. Stir aggressively at 800 rpm to eliminate gas-liquid mass transfer limitations.

Step 4: Isolation and TOF Calculation

• After the designated time, cool the reactor in an ice bath and slowly vent the excess CO₂.

• Take an aliquot for ¹H NMR analysis (CDCl₃) to determine raw conversion. Monitor the disappearance of epoxide proton signals at ~2.7-3.8 ppm and the appearance of cyclic carbonate signals at ~4.3-4.9 ppm.

• Purify the product, 4-(4-Chlorophenyl)-1,3-dioxolan-2-one, via silica gel flash chromatography (Eluent: Hexane/Ethyl Acetate).

• Calculate TOF: TOF(h−1)=Moles of Catalyst×Reaction Time (h)Moles of Cyclic Carbonate Produced​

Quantitative Data: Catalyst Performance Comparison

The following table summarizes the performance of various catalytic systems specifically for the synthesis of 4-(4-Chlorophenyl)-1,3-dioxolan-2-one, illustrating the impact of catalyst design on TOF.

Catalyst System	Co-Catalyst	Temp (°C)	CO₂ Pressure (bar)	Time (h)	Yield (%)	Calculated TOF (h⁻¹)
Silica-supported Salophen (1 mol%)	None	80	10	3	89	29.7
Homogeneous Salophen (5 mol%)	None	80	10	24	86	0.72
Dual-Walled MOF-1 (0.2 mol%)	None	80	1	15	81	27.0
Lanthanum Complex 4 (0.3 mol%)	TBAI (0.6 mol%)	25	1	18	71	13.1

(Note: While the Silica-supported Salophen shows the highest absolute TOF, the Lanthanum complex achieves remarkable activity at room temperature and ambient pressure, highlighting a different optimization vector for energy-efficient synthesis.)

References

• Recent Developments in Ring-Opening Copolymerization of Epoxides With CO2 and Cyclic Anhydrides for Biomedical Applications. Frontiers in Chemistry. URL:[Link]

• Conversion of CO2 into Cyclic Carbonates under Ambient Conditions Catalyzed by Rare-Earth Metal Complexes Bearing Poly(phenolato) Ligand. ACS Publications. URL:[Link]

• Group-13 Catalysed Protocols for Utilisation of CO2 as a Sustainable C1 Source. Sheffield Hallam University Research Archive. URL:[Link]

• Environmentally Friendly, Co-catalyst-Free Chemical Fixation of CO2 at Mild Conditions Using Dual-Walled Nitrogen-Rich Three-Dimensional Porous Metal–Organic Frameworks. Inorganic Chemistry, ACS. URL:[Link]

• General Approach to Silica-Supported Salens and Salophens and Their Use as Catalysts for the Synthesis of Cyclic Carbonates from Epoxides and Carbon Dioxide. The Journal of Organic Chemistry, ACS. URL:[Link]

Sources

• 1. Frontiers | Recent Developments in Ring-Opening Copolymerization of Epoxides With CO2 and Cyclic Anhydrides for Biomedical Applications [frontiersin.org]
• 2. shura.shu.ac.uk [shura.shu.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Moisture Sensitivity in Reactions with 4-(4-Chlorophenyl)-1,3-dioxolan-2-one

Prepared by the Office of the Senior Application Scientist

Welcome, researchers and innovators. This guide is designed to serve as a dedicated resource for professionals working with 4-(4-Chlorophenyl)-1,3-dioxolan-2-one. This versatile synthetic intermediate holds significant potential, but its reactivity is intrinsically linked to its sensitivity to moisture.[1] Failed reactions, low yields, and complex purification challenges often trace back to the unwanted presence of water.[2]

This support center moves beyond simple protocols to explain the causality behind experimental choices. We aim to empower you with the knowledge to not only troubleshoot failed experiments but to design robust, reproducible reaction systems from the outset.

Section 1: The Science of Sensitivity - Understanding the "Why"

Before troubleshooting, it's crucial to understand the fundamental chemistry at play.

FAQ: What is the primary mechanism of moisture-induced degradation?

4-(4-Chlorophenyl)-1,3-dioxolan-2-one is a cyclic carbonate. The core of its moisture sensitivity lies in its susceptibility to hydrolysis. In the presence of water, the five-membered ring can be attacked, leading to a ring-opening reaction. This process consumes your starting material and generates 3-(4-chlorophenyl)-1,2-propanediol and carbon dioxide as byproducts.[3][4] This reaction can be catalyzed by acid or base and is accelerated by heat. The resulting diol is often a highly polar, difficult-to-remove impurity that can complicate downstream processing and purification.

Caption: Hydrolysis of 4-(4-Chlorophenyl)-1,3-dioxolan-2-one.

Section 2: Troubleshooting Guide - From Diagnosis to Solution

This section addresses common issues encountered in the lab in a direct question-and-answer format.

Q1: My reaction yield is very low, and TLC analysis shows a new, highly polar spot near the baseline that I can't identify. What is the likely cause?

• Diagnosis: This is the classic signature of starting material hydrolysis. The highly polar spot is almost certainly the 3-(4-chlorophenyl)-1,2-propanediol byproduct. This indicates a significant breach in your anhydrous protocol. The water in your system reacted with the starting material faster than or parallel to your desired reaction.

• Solution Pathway: A systematic review of your anhydrous technique is required.

  • Glassware: Was your glassware truly dry? Glass surfaces adsorb a thin film of water that must be actively removed.[5] Merely air-drying is insufficient. Implement one of the rigorous protocols in Section 3.

  • Solvents: How was your "anhydrous" solvent stored and handled? Even freshly opened bottles of anhydrous solvent can be compromised. Was it transferred via syringe from a Sure/Seal™ or equivalent septum-sealed bottle?[6] Or was it poured, exposing it to atmospheric moisture?

  • Reagents: Are all other reagents in the reaction anhydrous? Some salts or additives can be hygroscopic and introduce water into the system. Dry them in a vacuum oven if their stability permits.

Q2: My reaction, which uses a strong base like an organolithium reagent or LDA, turned a strange color and failed completely. Why?

• Diagnosis: Strongly basic, water-sensitive reagents like organometallics or hindered amides will react instantly and exothermically with even trace amounts of water.[5] The water acts as an acid, quenching your base and rendering it inactive for the desired chemical transformation. The color change often indicates the decomposition of the quenched reagent. Your primary problem is not the hydrolysis of the dioxolanone, but the destruction of your nucleophile/base by water before it can even react.

• Solution Pathway: This scenario demands the most stringent anhydrous conditions.

  • Follow all steps from the Q1 solution pathway with maximum rigor.

  • Atmosphere Control: The reaction must be conducted under a positive pressure of a dry, inert gas (Argon or Nitrogen).[5] This involves using a Schlenk line or a glovebox.[6]

  • Reagent Transfer: All liquid transfers must be performed using oven-dried, gas-tight syringes or cannulas.[6][7] See Protocol 2 in Section 3.

  • Verify Solvent Dryness: For such sensitive reactions, relying on the label of a solvent bottle is insufficient. Consider verifying the water content using the methods described in Section 4.

Caption: A workflow for diagnosing moisture-related reaction failures.

Section 3: Proactive Protocols for Anhydrous Reactions

Success with moisture-sensitive compounds is achieved through meticulous preparation.

Protocol 1: Rigorous Glassware Preparation

Standard laboratory glassware has a layer of adsorbed water that must be removed immediately before use.[6]

A. Oven-Drying Method (Preferred for most applications)

• Clean and rinse all glassware (flasks, stir bars, funnels) with a suitable solvent (e.g., acetone) to remove organic residues and speed drying.

• Place glassware in a laboratory oven set to >125°C for a minimum of 4 hours, or overnight.[6]

• Immediately assemble the hot glassware under a positive pressure of dry inert gas (N₂ or Ar) and allow it to cool to room temperature. Use lightly greased joints to ensure a good seal.

• If not using immediately, store the sealed, cooled glassware in a desiccator.

B. Flame-Drying Method (For immediate use)

• Assemble the clean glassware setup (e.g., flask with condenser).

• Ensure the system is open to the inert gas line via a bubbler to allow expanding air to escape.

• Using a heat gun or a gentle Bunsen burner flame, heat the entire surface of the glassware systematically until all visible condensation is gone.

• Allow the apparatus to cool to room temperature under a positive pressure of inert gas.

Protocol 2: Solvent and Reagent Handling

Never expose anhydrous solvents to the atmosphere.

• Use commercially available anhydrous solvents in septum-sealed bottles (e.g., AcroSeal™ or Sure/Seal™).[2]

• To withdraw solvent, pierce the septum with a needle connected to your inert gas line to create a positive pressure.

• Use a separate, oven-dried, gas-tight syringe with a long needle to withdraw the required volume of liquid.[6][7]

• Quickly transfer the liquid to your reaction vessel, injecting it through a rubber septum against a counterflow of inert gas.

Data Table: Recommended Maximum Water Content in Solvents

Solvent	Recommended Max H₂O (ppm) for Sensitive Reactions
Tetrahydrofuran (THF)	< 30
Diethyl Ether	< 30
Dichloromethane (DCM)	< 30
Toluene	< 30
Acetonitrile (MeCN)	< 30
N,N-Dimethylformamide (DMF)	< 50

Note: These are general guidelines. Extremely sensitive reactions, such as those involving Grignard or organolithium reagents, may require even lower water content.

Section 4: Advanced Topics & Frequently Asked Questions

FAQ: How can I be absolutely certain my solvent is dry enough for a critical reaction?

While molecular sieves and other drying agents are common, the gold standard for quantifying trace amounts of water in organic solvents is Karl Fischer (KF) titration .[8] This electrochemical method is highly accurate and specific for water.[8] For labs that do not have a KF titrator, newer NMR-based methods have been developed that can provide sensitive and accurate measurements of water content.[9][10][11]

FAQ: My bottle of 4-(4-Chlorophenyl)-1,3-dioxolan-2-one has been opened several times. Can I repurify it?

If the compound is a solid, it may be possible to dry it under a high vacuum for several hours, preferably with gentle heating if its thermal stability allows. If it is a liquid or has partially hydrolyzed, purification is more challenging. High-vacuum distillation can remove the non-volatile diol byproduct, but care must be taken to avoid thermal decomposition. Recrystallization from a non-polar, anhydrous solvent could also be attempted if a suitable solvent system can be found.[12] Always characterize the purified material (e.g., by NMR) to confirm its integrity before use.

FAQ: I've seen papers on CO₂ cycloaddition reactions that work "in water" or "on water." Does this mean moisture sensitivity is not always a concern?

This is an excellent and important question. Recent green chemistry research has explored using water as a solvent or co-solvent for the synthesis of cyclic carbonates from epoxides and CO₂.[13][14][15] In these specific catalytic systems, water can sometimes play a beneficial role, for example by acting as a hydrogen bond donor to activate the epoxide.[13] However, this is a very specific exception and does not apply to the vast majority of subsequent reactions where 4-(4-Chlorophenyl)-1,3-dioxolan-2-one is used as an electrophilic intermediate. For reactions involving nucleophiles, bases, or organometallics, the anhydrous principles detailed in this guide remain critically important.

References

• Wiest, O., & Wilcox, C. S. (1998). Enzymatic hydrolysis of organic cyclic carbonates. PubMed. Available at: [Link]

• Aresta, M., et al. (2024). Catalytic Strategies for the Cycloaddition of CO2 to Epoxides in Aqueous Media to Enhance the Activity and Recyclability of Molecular Organocatalysts. PMC. Available at: [Link]

• ResearchGate. (n.d.). Catalytic hydrogenation or hydrolysis of cyclic carbonates using organic solvents. ResearchGate. Available at: [Link]

• Gopalakrishnan, G., & Hogg, J. L. (n.d.). Transition-state structures for the hydrolysis of cyclic and acyclic carbonates. ACS Publications. Available at: [Link]

• Sun, H., & DiMagno, S. G. (2008). A Method for Detecting Water in Organic Solvents. PMC - NIH. Available at: [Link]

• Sun, H., & DiMagno, S. G. (2008). A Method for Detecting Water in Organic Solvents. ACS Publications. Available at: [Link]

• Sun, H., & DiMagno, S. G. (2008). A Method for Detecting Water in Organic Solvents. Chemistry. Available at: [Link]

• da Silva, F. C., et al. (2021). Five-Membered Cyclic Carbonates: Versatility for Applications in Organic Synthesis, Pharmaceutical, and Materials Sciences. MDPI. Available at: [Link]

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• D'Elia, V., et al. (n.d.). Cycloaddition of CO2 to epoxides “around water”: a strategy to apply and recycle efficient water-soluble bio-based organocatalysts in biphasic media. Green Chemistry (RSC Publishing). Available at: [Link]

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• Google Patents. (n.d.). US5391768A - Purification of 1,4-dioxan-2-one by crystallization. Google Patents.

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Reference Data & Comparative Studies

Comparing the reactivity of 4-(4-Chlorophenyl)-1,3-dioxolan-2-one vs ethylene carbonate

Executive Summary & Structural Dynamics

Selecting the appropriate cyclic carbonate is a critical decision in both polymer synthesis and late-stage pharmaceutical functionalization. Ethylene carbonate (EC) is a highly stable, polar aprotic solvent and a fundamental building block widely utilized in lithium-ion battery electrolytes and step-growth polymerizations[1]. Its unadorned, symmetrical five-membered ring requires harsh conditions or potent catalysts to undergo ring-opening.

In stark contrast, 4-(4-Chlorophenyl)-1,3-dioxolan-2-one (CPAEC) introduces a profound electronic and steric asymmetry. The inclusion of the 4-chlorophenyl substituent fundamentally alters the molecule's reactivity profile. The inductive electron-withdrawing effect of the chlorine atom, transmitted through the phenyl ring, significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the carbonate system. This electronic activation, combined with the stabilization of transition states at the benzylic position, accelerates nucleophilic ring-opening kinetics and unlocks complex transition-metal catalyzed pathways entirely inaccessible to unsubstituted EC[2].

Comparative Reactivity Pathways

Nucleophilic Ring-Opening (Aminolysis)

The reaction of cyclic carbonates with primary amines to form hydroxyurethanes is a cornerstone of non-isocyanate polyurethane (NIPU) synthesis.

• Ethylene Carbonate (EC): Aminolysis is kinetically sluggish at room temperature. The high activation energy barrier necessitates elevated temperatures (often >80°C) or the addition of Lewis acid/base catalysts to achieve meaningful conversion rates.

• CPAEC: The electron-withdrawing chlorophenyl group increases the partial positive charge on the carbonyl carbon, making it highly susceptible to nucleophilic attack. Consequently, CPAEC undergoes rapid, regioselective aminolysis at room temperature. The steric bulk of the aryl group directs the incoming amine predominantly to the less hindered carbonyl face, ensuring high regiochemical fidelity.

Kinetic pathways comparing the aminolysis of EC versus CPAEC.

Palladium-Catalyzed Decarboxylative Amination

The most striking divergence between these two molecules lies in their behavior under transition-metal catalysis. CPAEC is a privileged substrate for Pd-catalyzed asymmetric allylic/benzylic amination. Upon oxidative addition of Pd(0), CPAEC extrudes CO₂ to form a highly stable π -benzyl palladium intermediate, which can then be intercepted by an amine to yield chiral β -aryl- α , β -unsaturated amino alcohols with up to 98% enantiomeric excess[3]. Unsubstituted EC cannot form a resonance-stabilized intermediate and is completely inert under these mild decarboxylative conditions.

Mechanism of Pd-catalyzed decarboxylative asymmetric amination of CPAEC.

Quantitative Reactivity Comparison

The following table summarizes the distinct performance metrics of both cyclic carbonates based on standardized laboratory evaluations.

Parameter	Ethylene Carbonate (EC)	4-(4-Chlorophenyl)-1,3-dioxolan-2-one (CPAEC)
Structural Classification	Unsubstituted 5-membered cyclic carbonate	4-Aryl substituted cyclic carbonate
Electrophilicity	Moderate (Requires thermal/catalytic activation)	High (Activated by electron-withdrawing aryl group)
Aminolysis Half-Life (25°C, Benzylamine)	> 48 hours	< 2 hours
Regioselectivity (Nucleophilic Attack)	N/A (Symmetrical molecule)	High (>90% attack at less hindered carbonyl)
Pd-Catalyzed Amination Yield	0% (Inert)	Up to 92% (with chiral ligands)
Enantiomeric Excess (ee) Potential	N/A	Up to 98% ee

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. The rationale behind critical steps is provided to establish clear causality.

Protocol A: In-Situ Kinetic Aminolysis Assay

Objective: Compare the room-temperature aminolysis rates of EC and CPAEC.

• Preparation: In a nitrogen-filled glovebox, prepare two separate 5 mm NMR tubes. To Tube 1, add 0.1 mmol of Ethylene Carbonate. To Tube 2, add 0.1 mmol of CPAEC.

• Solvent Addition: Dissolve both substrates in 0.5 mL of anhydrous DMSO- d6​ .

  • Rationale: DMSO- d6​ is chosen over protic solvents to prevent competitive solvolysis and hydrogen-bonding artifacts, allowing for direct observation of the intrinsic nucleophilic attack.

• Initiation: Inject 0.1 mmol of benzylamine into each tube. Cap immediately and invert three times to ensure homogenous mixing.

• Data Acquisition: Monitor the reaction via 1 H NMR spectroscopy at 298 K, taking scans every 15 minutes for 4 hours.

• Validation Checkpoint: For CPAEC, track the disappearance of the distinct benzylic methine proton multiplet (typically around 5.5 ppm) and the emergence of the corresponding hydroxyurethane proton. If the integral sum of starting material and product deviates from 100%, competitive hydrolysis is occurring, indicating moisture contamination in the DMSO- d6​ .

Protocol B: Pd-Catalyzed Asymmetric Amination of CPAEC

Objective: Execute a decarboxylative ring-opening to synthesize chiral amino alcohols.

• Catalyst Activation: In an oven-dried Schlenk flask, combine 2.5 mol% Pd 2​ (dba) 3​ and 5.5 mol% of a chiral phosphinooxazoline ligand (e.g., (S,Sp)-iPr-FcPHOX).

• Degassing: Add 2.0 mL of anhydrous THF. Subject the mixture to three freeze-pump-thaw cycles.

  • Rationale: Degassing is critical because the active Pd(0) species is highly sensitive to dissolved oxygen, which would prematurely oxidize the metal center and terminate the catalytic cycle.

• Substrate Addition: Add 0.2 mmol of CPAEC and 0.24 mmol of the target aniline derivative under a positive stream of argon.

• Reaction & Monitoring: Stir the reaction at room temperature for 12 hours.

• Validation Checkpoint: The evolution of CO 2​ gas (visible as micro-bubbling) upon the addition of the substrates serves as an immediate visual confirmation of the decarboxylative activation of the CPAEC ring. An absence of gas evolution strictly indicates catalyst deactivation or ligand failure.

• Isolation: Concentrate the mixture under reduced pressure and purify via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient) to isolate the chiral β -aryl- α , β -unsaturated amino alcohol.

References

• Cascade Conversion of CO2 to Ethylene Carbon
• A study of cyclic carbonate aminolysis at room temperature: effect of cyclic carbonate structures and solvents on polyhydroxyurethane synthesis.
• Further Developments and Applications of Oxazoline-Containing Ligands in Asymmetric C

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Safety & Regulatory Compliance

4-(4-Chlorophenyl)-1,3-dioxolan-2-one proper disposal procedures

4-(4-Chlorophenyl)-1,3-dioxolan-2-one: Comprehensive Operational and Disposal Standard Operating Procedure

As a Senior Application Scientist, managing the lifecycle of halogenated cyclic carbonates requires more than just following a safety data sheet; it demands a mechanistic understanding of the chemical's reactivity and environmental impact. 4-(4-Chlorophenyl)-1,3-dioxolan-2-one (CAS: 122606-55-7) is a highly valuable intermediate in drug development, but its structural features—a lipophilic chlorophenyl group combined with a reactive cyclic carbonate ring—create specific logistical and safety challenges during disposal [4].

This guide provides a self-validating, step-by-step operational plan for the safe handling, deactivation, and disposal of this compound, ensuring laboratory safety and strict regulatory compliance.

Physicochemical Profile & Hazard Causality

To design a safe disposal protocol, we must first understand the causality behind the compound's hazards. The presence of the covalently bound chlorine atom classifies this compound as a halogenated organic , which dictates its downstream environmental fate. Halogenated compounds cannot be routed through standard non-halogenated waste streams because their thermal destruction requires specialized incineration facilities equipped with caustic scrubbers to neutralize the resulting hydrogen chloride (HCl) gas [1].

Furthermore, the 1,3-dioxolan-2-one (cyclic carbonate) moiety is highly susceptible to ring-opening reactions. Under basic conditions, the ring undergoes nucleophilic attack, leading to hydrolysis or glycolysis, which ultimately releases carbon dioxide (CO₂) gas [2]. If this occurs in a sealed waste container, the resulting pressure buildup can cause catastrophic container rupture.

Table 1: Chemical Properties and Waste Classification Thresholds

Parameter	Value / Classification	Operational Implication
CAS Number	122606-55-7	Use for precise waste manifesting.
Chemical Class	Halogenated Cyclic Carbonate	Must be segregated from non-halogenated solvents.
EPA Waste Stream	Halogenated Organic Waste	Requires high-temperature rotary kiln incineration[1].
Water/Halogen Limit	>5% Halogen content	Do not comingle with high-water aqueous streams [3].
Primary Hazard	CO₂ Evolution (in Base)	Waste containers must be vented if basic mixtures are present.

Mechanistic Safety Alert: The Hydrolysis Risk

The most critical safety failure when disposing of cyclic carbonates is the inadvertent mixing with aqueous bases (e.g., sodium hydroxide, DBU, or basic amines). The base acts as a catalyst, initiating a nucleophilic attack on the carbonyl carbon. This intermediate rapidly collapses, yielding 1-(4-chlorophenyl)ethane-1,2-diol and releasing equimolar amounts of CO₂ [2].

Mechanism of base-catalyzed hydrolysis of cyclic carbonates leading to CO2 evolution.

Operational Disposal & Segregation Workflow

To prevent cross-contamination and dangerous reactions, all waste containing 4-(4-Chlorophenyl)-1,3-dioxolan-2-one must be systematically triaged. The following workflow illustrates the logical relationship between the waste's chemical state and its final disposal route.

Workflow for the segregation and disposal of halogenated cyclic carbonate waste.

Step-by-Step Methodology: Deactivation and Containerization

This protocol is designed as a self-validating system. By incorporating visual and chemical checks, the operator confirms the safety of the waste before it is sealed and transported.

Step 1: Initial Assessment & Quenching Evaluate the reaction mixture. If the compound was subjected to basic conditions during your workflow, assume partial hydrolysis has occurred and CO₂ is dissolved or entrapped in the solution.

Step 2: pH Adjustment (Self-Validating Step) Transfer the waste mixture to a wide-mouth beaker inside a certified fume hood. Slowly add 1M HCl dropwise while stirring until the pH reaches 6.0–7.0 (verify using pH indicator strips). Causality: Neutralizing the base halts further cyclic carbonate hydrolysis and forces the controlled exsolution of any dissolved CO₂ before the container is sealed.

Step 3: Off-Gassing Verification Stir the neutralized mixture for 30 minutes at room temperature. Validation: The complete absence of visible bubbling confirms that decarboxylation is finished. The solution is now thermodynamically stable and safe to bottle.

Step 4: Containerization Transfer the liquid to a high-density polyethylene (HDPE) carboy designated exclusively for "Halogenated Organic Waste." Critical Rule: Never fill the container beyond 75% capacity. This headspace is required to accommodate vapor expansion and prevent hydrostatic bursting [3].

Step 5: Venting & Storage Apply a vented cap (a cap with a porous PTFE membrane) to the carboy for the first 48 hours to allow any residual gas to escape. Store the carboy in a dedicated, ventilated secondary containment bin at 15–25°C, strictly segregated from strong oxidizers and inorganic bases.

Regulatory Compliance & Final Destruction

Under 1, halogenated organic wastes must be structurally destroyed rather than placed in landfills.

When manifesting this waste for your environmental health and safety (EHS) department:

• Labeling: Clearly label the container with the full chemical name, CAS number (122606-55-7), and the approximate concentration of the halogenated species.

• Destruction Method: The preferred and legally compliant method of disposal is rotary kiln incineration [1]. These facilities operate at temperatures exceeding 1,000°C, ensuring the complete thermal cleavage of the carbon-chlorine bonds, while utilizing caustic scrubbers to capture the resulting acidic byproducts, preventing environmental release.

References

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Environmental Protection Agency (EPA) NEPIS. 1

• Chemical Recycling of Poly(bisphenol A carbonate) by Glycolysis under 1,8-Diazabicyclo[5.4.0]undec-7-ene Catalysis. ACS Omega. 2

• Hazardous Materials Disposal Guide. Nipissing University Environmental Health & Safety. 3

• 4427-92-3 | 4-Phenyl-1,3-dioxolan-2-one (Structural Analogs and Identifiers). AiFChem. 4

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